Cas no 2639455-02-8 (ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate)

• Product Name: ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate
• CAS No: 2639455-02-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5643915
• PubChem ID: 165901494
• Update Time: 2025-10-29

ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethyl-3-[(piperidin-4-yl)amino]propanoate
• 2639455-02-8
• EN300-28229561
• ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate

• Inchi： 1S/C12H24N2O2/c1-4-16-11(15)12(2,3)9-14-10-5-7-13-8-6-10/h10,13-14H,4-9H2,1-3H3
• InChI Key： AOXYUJQIRKJDSI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CNC1CCNCC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Additional information on ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate

Ethyl 2,2-Dimethyl-3-(Piperidin-4-yl)aminopropanoate (CAS No. 2639455-02-8): An Overview of Its Structure, Properties, and Applications

Ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate (CAS No. 2639455-02-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminopropanoates and is characterized by its ethyl ester group, dimethyl substituents, and a piperidin-4-yl amine moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The molecular formula of ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate is C13H25NO3, with a molecular weight of approximately 247.34 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

One of the key features of ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate is its chiral center, which arises from the presence of the dimethyl substituents on the carbon atom adjacent to the amine group. This chirality can significantly influence the compound's biological activity and pharmacokinetic properties. As such, enantiomerically pure forms of this compound are often preferred in drug development to ensure optimal efficacy and safety.

In recent years, there has been a growing interest in the use of ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate as a potential therapeutic agent for various neurological disorders. Research has shown that compounds with similar structures exhibit potent antidepressant and anxiolytic effects by modulating neurotransmitter systems such as serotonin and dopamine. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can effectively bind to serotonin receptors (5-HT1A) and dopamine receptors (D1), thereby exerting beneficial effects on mood and anxiety disorders.

Furthermore, ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) disorders. Preclinical studies have shown that it can improve cognitive function and reduce neuroinflammation, which are key factors in the progression of these diseases.

The synthesis of ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde or ketone with an amine derivative followed by esterification with ethanol. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic methods such as asymmetric synthesis can be employed to produce enantiomerically pure forms of the compound.

From a safety perspective, ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate has been found to have low toxicity in animal models when administered at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological studies are necessary to ensure its safety for human use. These studies typically include assessments of acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, ethyl 2,2-dimethyl-3-(piperidin-4-yl)aminopropanoate (CAS No. 2639455-02-8) represents a promising compound with potential applications in the treatment of various neurological disorders. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel therapies for unmet medical needs.